Cas no 2246412-08-6 (1-Cyclopropanesulfonyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-2,3-dihydro-1H-indole)

• Product Name: 1-Cyclopropanesulfonyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-2,3-dihydro-1H-indole
• CAS No: 2246412-08-6
• MF: C₁₇H₂₄BNO₄S
• MW: 349.252763748169
• MDL: MFCD31725239
• CID: 4785067
• Update Time: 2025-10-30

1-Cyclopropanesulfonyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropanesulfonyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-2,3-dihydro-1H-indole
• 1-cyclopropylsulfonyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydroindole

• MDL： MFCD31725239
• Inchi： 1S/C17H24BNO4S/c1-16(2)17(3,4)23-18(22-16)13-5-8-15-12(11-13)9-10-19(15)24(20,21)14-6-7-14/h5,8,11,14H,6-7,9-10H2,1-4H3
• InChI Key： KPMLRYWFYWJTSN-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1C2C=CC(B3OC(C)(C)C(C)(C)O3)=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 349.1519096 g/mol
• Monoisotopic Mass: 349.1519096 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2
• Molecular Weight: 349.3

Additional information on 1-Cyclopropanesulfonyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-2,3-dihydro-1H-indole

Research Brief on 1-Cyclopropanesulfonyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-2,3-dihydro-1H-indole (CAS: 2246412-08-6)

The compound 1-Cyclopropanesulfonyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-2,3-dihydro-1H-indole (CAS: 2246412-08-6) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This boronic acid derivative, characterized by its unique cyclopropanesulfonyl and tetramethyl-dioxaborolane moieties, has garnered significant attention due to its potential applications in drug discovery and development, particularly as a versatile intermediate for Suzuki-Miyaura cross-coupling reactions.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its stability, reactivity, and potential as a building block for more complex pharmaceutical agents. The presence of the boronic ester group makes it particularly valuable for the construction of biaryl systems, which are common structural motifs in many biologically active molecules. Researchers have reported successful applications of this compound in the synthesis of novel kinase inhibitors and other targeted therapies.

In terms of pharmacological potential, preliminary investigations suggest that derivatives of 2246412-08-6 may exhibit interesting biological activities. Several research groups have explored its incorporation into larger molecular frameworks designed to interact with specific protein targets. The cyclopropanesulfonyl group in particular has been noted for its potential to enhance metabolic stability and improve pharmacokinetic properties of resulting drug candidates.

From a chemical perspective, the compound's stability under various conditions has been thoroughly investigated. Studies have demonstrated that while the boronic ester is relatively stable to air and moisture, careful handling under inert atmosphere is still recommended for optimal results in synthetic applications. The compound has shown good solubility in common organic solvents, facilitating its use in diverse reaction conditions.

Recent advances in the application of 2246412-08-6 include its use in the development of PROTACs (Proteolysis Targeting Chimeras), where its structural features enable the construction of molecules capable of inducing targeted protein degradation. This represents a particularly exciting avenue of research in chemical biology, with potential implications for the treatment of various diseases, including cancer and neurodegenerative disorders.

Looking forward, researchers anticipate that 1-Cyclopropanesulfonyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-2,3-dihydro-1H-indole will continue to play an important role in medicinal chemistry as a versatile building block. Its unique combination of structural features makes it particularly valuable for the development of novel therapeutic agents, and ongoing research is expected to uncover additional applications for this interesting compound in the coming years.